![molecular formula C17H13BrN2O B7638352 2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide](/img/structure/B7638352.png)
2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known by its chemical formula C17H13BrN2O, and it is a derivative of quinoline.
Mechanism of Action
The mechanism of action of 2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in various biological pathways.
Biochemical and Physiological Effects:
Studies have shown that 2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide can have various biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide in lab experiments is that it is relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide. One area of research is in the development of new drugs that target specific biological pathways. Another area of research is in the study of its anti-inflammatory and antioxidant properties, which could have potential applications in the treatment of various diseases. Additionally, further studies could be conducted to better understand its mechanism of action and to identify potential side effects.
Synthesis Methods
The synthesis of 2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide involves the reaction between 2-methylquinoline-4-carboxylic acid and 4-bromoaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The resulting product is then purified using techniques such as column chromatography or recrystallization.
Scientific Research Applications
2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide has been studied for its potential applications in various scientific fields. One area of research is in the development of new drugs. This compound has been shown to have potential as a lead compound for the development of new drugs that target specific biological pathways.
properties
IUPAC Name |
N-(4-bromophenyl)-2-methylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O/c1-11-10-15(14-4-2-3-5-16(14)19-11)17(21)20-13-8-6-12(18)7-9-13/h2-10H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STVGIEIRSOGQJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)C(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47202824 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-Methyl-quinoline-4-carboxylic acid (4-bromo-phenyl)-amide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.